Cas no 900013-25-4 (5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 900013-25-4
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 5493925
• Update Time: 2025-06-13

5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)triazole-4-carboxamide
• 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16FN5O/c1-11-9-13(18)7-8-14(11)20-17(24)15-16(19)23(22-21-15)10-12-5-3-2-4-6-12/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key： QYXNFMXIAKCWTQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N)=C(C(NC2=CC=C(F)C=C2C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 900013-25-4)

The compound 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 900013-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This triazole-based small molecule has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and exploring its potential in combination therapies.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation. In vitro studies have demonstrated that 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against certain tyrosine kinases, which are often overexpressed in various malignancies. The compound's benzyl and fluoromethylphenyl moieties appear to play a critical role in its binding affinity and selectivity, as revealed by molecular docking simulations and structure-activity relationship (SAR) studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently being addressed through medicinal chemistry approaches.

In addition to its anticancer potential, recent investigations have explored the compound's application in other therapeutic areas. Some studies have reported its activity against inflammatory pathways, suggesting possible utility in autoimmune diseases. The versatility of the triazole scaffold in medicinal chemistry further underscores the importance of continued research on this compound and its derivatives.

Looking ahead, the research community anticipates more comprehensive preclinical studies to validate the therapeutic potential of 5-amino-1-benzyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. The compound's unique chemical structure and promising biological activities position it as an important subject for future drug discovery efforts in oncology and beyond. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.